![molecular formula C7H6ClN3O5S2 B3058500 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-oxo-, 1,1-dioxide CAS No. 89813-56-9](/img/structure/B3058500.png)
2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-oxo-, 1,1-dioxide
Overview
Description
This compound belongs to the class of organic compounds known as benzothiadiazines . It is a benzothiadiazine that is 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide substituted by a chloro group at position 6 and a sulfonamide at 7 . The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide, for example, antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators etc., are reported .
Molecular Structure Analysis
The molecular formula of this compound is C11H16ClN3O4S2 and it has a molecular weight of 353.845 . The structure includes a 1,2,4-benzothiadiazine-1,1-dioxide ring, which is responsible for its activity .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, the 1,2,4-benzothiadiazine-1,1-dioxide ring structure is known to be involved in a variety of reactions, particularly when functional groups are attached to the ring .Scientific Research Applications
Analytical Techniques and Impurity Identification
Hydrochlorothiazide (HCTZ), chemically known as 6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide, has been extensively studied for its impurities. A research conducted by Fang et al. (2001) developed a high-pressure liquid chromatography method to identify a specific impurity in HCTZ. This impurity, initially thought to be an HCTZ dimer, was later identified as a specific HCTZ-CH2-HCTZ isomer through various analytical techniques, including hydrolysis, ultraviolet spectroscopy, liquid chromatography/mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy (Fang et al., 2001).
Chemical Transformations and Complexes
Simonov et al. (2005) studied the transformation of hydrochlorothiazide into its N-nitroso-derivative. The study involved the formation of crystalline complexes of this derivative with 18-crown-6 and dicyclohexyl-18C6, demonstrating different hydrogen-bonding modes compared to the co-crystals of HCTZ (Simonov et al., 2005).
Catalytic Applications
Khazaei et al. (2015) explored the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as a catalyst in the synthesis of various organic compounds. This compound proved to be highly efficient in catalyzing one-pot multi-component reactions in water, aligning with green chemistry protocols (Khazaei et al., 2015).
Structural Studies and Crystallography
Gelbrich et al. (2010) and Johnston et al. (2008) conducted studies on the crystal structures of related compounds, revealing the hydrogen-bonded molecular networks and various conformational aspects of the thiadiazine ring. These studies provide valuable insights into the molecular geometry and intermolecular interactions of these compounds (Gelbrich et al., 2010), (Johnston et al., 2008).
Pharmacokinetics and Biological Effects
Brettell et al. (1964) conducted clinical studies on S35-labeled bendroflumethiazide, a compound closely related to hydrochlorothiazide, to investigate its pharmacokinetics and excretion patterns in humans with various medical conditions (Brettell et al., 1964).
Properties
IUPAC Name |
6-chloro-1,1,3-trioxo-4H-1λ6,2,4-benzothiadiazine-7-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O5S2/c8-3-1-4-6(2-5(3)17(9,13)14)18(15,16)11-7(12)10-4/h1-2H,(H2,9,13,14)(H2,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLWJBTNSDQIMNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)NC(=O)N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70335114 | |
Record name | AC1LAXKM | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70335114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89813-56-9 | |
Record name | 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-oxo-, 1,1-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=89813-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 525339 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089813569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC525339 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=525339 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | AC1LAXKM | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70335114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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